Cas no 2229444-96-4 (3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol
• CAS No: 2229444-96-4
• MF: C₁₂H₁₆S
• MW: 192.320442199707
• CID: 6390607
• PubChem ID: 165690604
• Update Time: 2025-11-01

3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol
• 2229444-96-4
• EN300-1738474

• Inchi： 1S/C12H16S/c13-7-3-4-10-8-11-5-1-2-6-12(11)9-10/h1-2,5-6,10,13H,3-4,7-9H2
• InChI Key： DQTGWDXLVHUHGT-UHFFFAOYSA-N
• SMILES： SCCCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 192.09727168g/mol
• Monoisotopic Mass: 192.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol (CAS No: 2229444-96-4)

3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2229444-96-4, this compound represents a derivative of indenyl with a thiol functional group, making it a valuable candidate for further exploration in drug discovery and material science. The presence of both aromatic and aliphatic moieties in its structure suggests a diverse range of possible interactions with biological targets, which has piqued the interest of researchers seeking novel therapeutic agents.

The molecular structure of 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol consists of a benzene-like indenyl ring system connected to a propane chain terminated by a thiol (-SH) group. This configuration allows for multiple possible conformations and reactivities, which can be exploited in synthetic chemistry and pharmacological applications. The thiol group, in particular, is known for its ability to participate in disulfide bond formation, redox reactions, and metal chelation, making it a versatile moiety in medicinal chemistry.

In recent years, there has been growing interest in indene derivatives due to their structural similarity to naturally occurring compounds such as resorcylic acid derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways and cancer progression. The incorporation of the thiol group into the indenyl framework of 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol may enhance its binding affinity to specific protein targets, thereby increasing its efficacy as a pharmacological agent.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The indenyl ring can serve as a scaffold for designing molecules that interact selectively with disease-related proteins. For instance, studies have demonstrated that indene derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. The thiol group further enhances this potential by allowing for covalent modifications or interactions with cysteine residues on target proteins, leading to more potent and sustained biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol with various biological targets. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against kinases and other enzymes involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. These computational predictions provide a strong foundation for experimental validation and further optimization of the molecule.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol presents an interesting challenge due to the need to construct both the indenyl ring system and the propane chain with precise regioselectivity. Traditional synthetic approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent developments in transition metal-catalyzed cross-coupling reactions have provided more efficient routes to complex heterocyclic compounds like this one. These methods not only improve yield but also allow for greater functional group tolerance, facilitating the introduction of additional modifications if needed.

In addition to its pharmaceutical applications, 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol may find utility in materials science due to its ability to form coordination complexes with metal ions. The thiol group can act as a ligand for transition metals such as copper and zinc, which are known to be involved in various biological processes. Such complexes could potentially be used as catalysts or sensors in industrial applications or as therapeutic agents themselves.

The safety profile of 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol is another critical consideration in its development. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully assess its safety and potential side effects. Animal models are typically used to evaluate acute and chronic toxicity, as well as pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining appropriate dosing regimens and identifying any long-term risks associated with its use.

The regulatory landscape for new chemical entities like 3-(2,3-dihydro-1H-inden-2-yl)propane-1-thiol is also an important factor to consider. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation before approving new drugs or materials for commercial use. This includes data from preclinical studies demonstrating efficacy and safety, as well as clinical trials involving human subjects. Compliance with these regulations ensures that only compounds meeting stringent standards reach the market.

In conclusion, 3-(2 3 -dihydro - 1 H -inden - 2 - yl ) propane - 1 - thiol (CAS No: 2229444 -96 -4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases while also serving as a versatile building block for synthetic chemistry research . Continued investigation into its properties , synthesis , pharmacological effects , safety profile ,and regulatory status will be crucial for realizing its full potential .